Methyl 4,6-dihydroxy-5-iodonicotinate
Overview
Description
Methyl 4,6-dihydroxy-5-iodonicotinate (MDIN) is a chemical compound that has gained attention in recent years due to its potential applications in various fields. It is a derivative of nicotinic acid, which is a type of vitamin B3. The molecular formula of MDIN is C7H6INO4 and it has a molecular weight of 295.03 g/mol .
Molecular Structure Analysis
The molecular structure of MDIN is represented by the formula C7H6INO4 . The InChI code for MDIN is 1S/C7H6INO4/c1-13-7(12)3-2-9-6(11)4(8)5(3)10/h2H,1H3,(H2,9,10,11) .Scientific Research Applications
Quantum Chemical and Molecular Docking Investigations
Methyl 4,6-dihydroxy-5-iodonicotinate (Methyl 2‐chloro 4‐iodonicotinate) has been studied for its potential in drug design, particularly for the treatment of pulmonary fibrosis. This research involved examining its structural, spectroscopic, and electronic properties using density functional theory (DFT) and molecular docking analyses. The study highlighted its pharmaceutical activity, with emphasis on its potential reactivity and pharmaceutical application (Pandimeena, Mathavan, Samuel, & Benial, 2022).
Stability and Reactivity Studies
Research on 1,3-Substituted-1,4-dihydropyridines, which includes compounds like Methyl 4,6-dihydroxy-5-iodonicotinate, has been conducted to understand their reactivity, particularly in hydration and oxidation reactions. These studies have explored how different substituents affect the compound's stability and reactivity, providing valuable insights into its chemical behavior (Pop, Huang, Brewster, & Bodor, 1994).
Metabolism and Biological Effects Studies
Methylglyoxal, a compound structurally related to Methyl 4,6-dihydroxy-5-iodonicotinate, has been extensively studied for its role in biological systems. It's a reactive alpha-oxoaldehyde that modifies proteins and is involved in various metabolic and detoxification processes, with implications in diabetes and neurodegenerative diseases (Nemet, Varga-Defterdarović, & Turk, 2006).
Synthetic Applications in Medicinal Chemistry
The synthetic potential of compounds like Methyl 4,6-dihydroxy-5-iodonicotinate has been explored in the context of leukotriene synthesis, an important area in medicinal chemistry. Studies have been conducted on the synthesis of intermediates and derivatives, showcasing the versatility of such compounds in pharmaceutical research (Hayes & Wallace, 1990).
Safety and Hazards
properties
IUPAC Name |
methyl 4-hydroxy-5-iodo-6-oxo-1H-pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6INO4/c1-13-7(12)3-2-9-6(11)4(8)5(3)10/h2H,1H3,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVMXGUNKQKCMHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC(=O)C(=C1O)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6INO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(Difluoromethoxy)phenyl]piperidin-3-amine](/img/structure/B1423316.png)
![[5-(4-Methylphenyl)-1,3-oxazol-2-yl]methanamine hydrochloride](/img/structure/B1423319.png)
![4,4,5,5-Tetramethyl-2-{3-[(propylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane](/img/structure/B1423332.png)
![4-({[1-(chloroacetyl)-3-oxopiperazin-2-yl]acetyl}amino)-N-methylbenzamide](/img/structure/B1423337.png)